Cas no 88238-93-1 (Pentanedioic acid, 2-nitro-, 5-ethyl 1-methyl ester)
88238-93-1 structure
Product Name:Pentanedioic acid, 2-nitro-, 5-ethyl 1-methyl ester
CAS No:88238-93-1
MF:C8H13NO6
MW:219.191922903061
CID:640144
PubChem ID:13140466
Update Time:2025-04-19
Pentanedioic acid, 2-nitro-, 5-ethyl 1-methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Pentanedioic acid, 2-nitro-, 5-ethyl 1-methyl ester
- 5-O-ethyl 1-O-methyl 2-nitropentanedioate
- 5-Ethyl 1-methyl 2-nitropentanedioate
- DTXSID30521197
- 88238-93-1
-
- Inchi: 1S/C8H13NO6/c1-3-15-7(10)5-4-6(9(12)13)8(11)14-2/h6H,3-5H2,1-2H3
- InChI Key: CVJNGQQKDYBXBD-UHFFFAOYSA-N
- SMILES: O(CC)C(CCC(C(=O)OC)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 219.07428713g/mol
- Monoisotopic Mass: 219.07428713g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 98.4Ų
Pentanedioic acid, 2-nitro-, 5-ethyl 1-methyl ester Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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